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Compound of Interest

Compound Name: Perfluoropentyliodide

Cat. No.: B042553

This guide provides a comprehensive technical overview of perfluoropentyl iodide, a key
fluorinated building block in modern chemistry. Intended for researchers, scientists, and
professionals in drug development and materials science, this document delves into the
compound's chemical structure, formula, synthesis, and diverse applications, grounded in
established scientific principles and methodologies.

Introduction to Perfluoropentyl lodide

Perfluoropentyl iodide, systematically named 1-iodoundecafluoropentane, is a perfluoroalkyl
iodide (PFAI) that has garnered significant interest in various fields of chemical synthesis. Its
structure, featuring a five-carbon perfluorinated chain, imparts unique properties such as high
thermal stability, chemical inertness, and both hydrophobicity and oleophobicity. The presence
of a terminal iodine atom provides a reactive site for a multitude of chemical transformations,
making it a versatile intermediate for introducing the undecafluoropentyl group (C5F11) into a
wide range of molecules. This modification can dramatically alter the physicochemical and
biological properties of the target compounds, a feature of particular importance in
pharmaceutical and materials science applications.

Chemical Structure and Formula

The chemical identity of perfluoropentyl iodide is defined by its molecular structure and formula.

e Chemical Name: 1-lodoundecafluoropentane
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e Synonyms: Perfluoropentyl iodide, Undecafluoropentyl iodide
e Molecular Formula: CsFaal
e CAS Number: 638-79-9

The structure consists of a linear five-carbon chain where all hydrogen atoms have been
substituted by fluorine atoms, with an iodine atom at one terminus.

Caption: Chemical structure of 1-iodoundecafluoropentane.

Physicochemical Properties

The unique properties of perfluoropentyl iodide are a direct consequence of its highly
fluorinated structure. A summary of its key physicochemical properties is presented in the table

below.
Property Value
Molecular Weight 395.94 g/mol
Appearance Colorless to pale yellow liquid
Density Approximately 2.2 g/mL
Boiling Point Approximately 100 °C
Refractive Index Approximately 1.34

Note: Some physical properties are estimated based on data from homologous perfluoroalkyl
iodides due to limited specific data for the C5 compound.

Synthesis of Perfluoropentyl lodide

The primary industrial method for the synthesis of perfluoroalkyl iodides, including
perfluoropentyl iodide, is telomerization.[1][2] This process involves the reaction of a telogen (a
molecule that provides the end groups of the polymer) with a taxogen (a monomer).

Telomerization of Tetrafluoroethylene
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In a typical synthesis, a shorter perfluoroalkyl iodide, such as pentafluoroethyl iodide (CzFsl),
acts as the telogen, and tetrafluoroethylene (TFE, C2F4) serves as the taxogen.[1] The reaction
is generally carried out under thermal conditions in a tubular reactor.[1]

(Pentafluoroethyl lodide (TelogenD
(I’etraﬂuoroethylene (TaxogenD
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(300-360 °C) and other telomers

Perfluoropentyl lodide (CSFllID

Caption: General workflow for telomerization synthesis.

Experimental Protocol: Continuous Thermal Telomerization

This protocol is a generalized procedure based on the synthesis of various perfluoroalkyl
iodides.[1]

o Reactor Setup: A continuous process is carried out in a tubular reactor.

o Reagent Feed: Pentafluoroethyl iodide (telogen) and tetrafluoroethylene (taxogen) are fed
into the reactor. To control the formation of higher molecular weight telomers, the
tetrafluoroethylene can be introduced at different points along the reactor.[1] For instance,
30-75% of the TFE is supplied at the head of the reactor, with the remainder introduced
between 2/5 and 3/4 of the reactor length.[1]

» Reaction Conditions: The telomerization is typically conducted at temperatures ranging from
300 to 360 °C under atmospheric pressure.[1] The molar ratio of telogen to total taxogen is
generally maintained between 1 and 3.[1]

e Product Isolation: The product mixture, containing perfluoroalkyl iodides of varying chain
lengths, is collected from the reactor outlet.

 Purification: The desired perfluoropentyl iodide is separated from other telomers and
unreacted starting materials by fractional distillation.
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Applications in Research and Development

The reactivity of the carbon-iodine bond makes perfluoropentyl iodide a valuable reagent in
organic synthesis and materials science.

Introduction of Perfluoroalkyl Groups

Perfluoropentyl iodide is an effective agent for introducing the CsF11 group into organic
molecules. This is often achieved through radical addition reactions to alkenes and alkynes.
The weak C-1 bond can be homolytically cleaved by heat or light to generate a perfluoropentyl
radical, which then adds across a double or triple bond.[3]

Heat or Light (Initiator)

C5F111 Final Product (R-CHI-CH2-C5F11)

tion
Alkene (R-CH=CH2)
Adduct Radical (R-CH(+)-CH2-C5F11)
lodine Transfer

Click to download full resolution via product page

Caption: Mechanism of radical addition to an alkene.

Synthesis of Fluorinated Surfactants

Perfluoroalkyl iodides are key precursors in the synthesis of fluorinated surfactants.[4] These
surfactants exhibit exceptional properties, including very low surface tension in aqueous
solutions.[4] The synthesis often involves the reaction of the perfluoroalkyl iodide with a
molecule containing a hydrophilic head group.

Experimental Protocol: Synthesis of a Fluorinated Thiol (Precursor to a Surfactant Head Group)
This is a general procedure adaptable for perfluoropentyl iodide.

o Reaction Setup: A reaction vessel is charged with perfluoropentyl iodide and a suitable
solvent.
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» Addition of Thiolating Agent: A reagent such as thiourea is added, followed by a base to
facilitate the formation of a thiol.

e Reaction Conditions: The reaction mixture is typically heated to ensure completion.

o Workup and Purification: The product is isolated through extraction and purified by distillation
or chromatography to yield the perfluoroalkyl thiol, which can then be further modified to
create the final surfactant.

Role in Drug Development

The incorporation of fluorine into drug candidates can significantly enhance their metabolic
stability, lipophilicity, and binding affinity. Perfluoroalkyl groups can be introduced into bioactive
molecules using perfluoropentyl iodide to modulate these properties. While specific examples
for perfluoropentyl iodide are not widely published, the general utility of perfluoroalkyl iodides in
medicinal chemistry is well-established.

Spectroscopic Characterization

Spectroscopic techniques are crucial for the identification and characterization of
perfluoropentyl iodide.

e 19F NMR Spectroscopy: This is a powerful tool for characterizing fluorinated compounds due
to the wide chemical shift range and high sensitivity of the °F nucleus.[5] For a linear
perfluoroalkyl iodide like 1-iodoundecafluoropentane, one would expect distinct signals for
the CFs group, the CF2z groups adjacent to the CFs and the iodine, and the other CF2 groups
in the chain. The chemical shifts (relative to CFCIs) are expected in the following
approximate ranges:

o CFs:-801to -85 ppm
o CF2 groups: -110 to -130 ppm
o CFa2l: -60 to -70 ppm

e Mass Spectrometry: Mass spectrometry would show the molecular ion peak and
characteristic fragmentation patterns, including the loss of an iodine atom and fragmentation
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of the perfluoroalkyl chain.

« Infrared (IR) Spectroscopy: The IR spectrum would be dominated by strong C-F stretching
vibrations, typically in the range of 1100-1300 cm~1.[6][7]

Safety and Handling

Perfluoroalkyl iodides should be handled with care in a laboratory setting. Based on data for
homologous compounds, perfluoropentyl iodide is expected to be a skin and eye irritant.

General Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves and safety goggles.

¢ Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

» Storage: Store in a cool, dry place away from light and incompatible materials such as strong
oxidizing agents. Containers should be tightly sealed.

» Disposal: Dispose of in accordance with local, regional, and national regulations.

Conclusion

Perfluoropentyl iodide is a valuable and versatile fluorinated building block with significant
potential in organic synthesis, materials science, and drug discovery. Its ability to introduce the
perfluoropentyl moiety allows for the tailored modification of molecular properties. A thorough
understanding of its synthesis, reactivity, and handling is essential for its effective and safe
utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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